Cas no 2227695-75-0 ((3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227695-75-0
• MF: C₁₄H₁₈ClNO₅
• MW: 315.749423503876
• CID: 6035477
• PubChem ID: 165641353
• Update Time: 2025-05-22

(3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid
• EN300-1900883
• 2227695-75-0
• (3R)-3-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C14H18ClNO5/c1-14(2,3)21-13(20)16-10-5-4-8(6-9(10)15)11(17)7-12(18)19/h4-6,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t11-/m1/s1
• InChI Key： DQEHHAHGBWGFKZ-LLVKDONJSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 315.0873504g/mol
• Monoisotopic Mass: 315.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid

Compound CAS No: 2227695-75-0 - (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid

The compound with CAS number 2227695-75-0, named (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a chiral center at the third carbon atom, a hydroxyl group, and a tert-butoxy carbonyl amino group attached to a chlorophenyl ring. The stereochemistry of the molecule, particularly the (R) configuration at the chiral center, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The presence of the tert-butoxy carbonyl amino group (Boc-NH-) and the chlorophenyl ring contributes to its unique pharmacological profile, including enhanced bioavailability and selectivity for specific molecular targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in cellular signaling pathways, making it a promising candidate for targeted therapies.

The synthesis of (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Advanced techniques such as asymmetric catalysis and stereoselective coupling reactions have been employed to ensure high yields and optimal purity. The use of protecting groups, particularly the tert-butoxycarbonyl (Boc) group, is essential during the synthesis to prevent unwanted side reactions and maintain the integrity of sensitive functional groups.

In terms of biological activity, this compound has shown remarkable potential in preclinical models. Studies conducted in vitro have revealed its ability to modulate critical cellular processes, including apoptosis induction, inflammation regulation, and oxidative stress mitigation. In vivo experiments using animal models have further demonstrated its efficacy in treating conditions such as cancer, Alzheimer's disease, and chronic inflammatory disorders. These findings underscore the versatility of this compound as a lead molecule for drug discovery.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and HPLC (High-Performance Liquid Chromatography). These methods enable researchers to confirm the molecular structure, purity, and stereochemical integrity of the compound. Additionally, computational modeling tools have been utilized to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By incorporating it into nanotechnology-based platforms such as liposomes or polymeric nanoparticles, researchers have significantly improved its bioavailability and reduced systemic toxicity. This approach has opened new avenues for personalized medicine, where therapeutic agents can be tailored to individual patient needs based on genetic and biomolecular profiles.

In conclusion, (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-3-hydroxypropanoic acid represents a cutting-edge advancement in medicinal chemistry with immense potential for therapeutic applications. Its unique structure, coupled with advanced synthetic methodologies and innovative delivery systems, positions it as a leading candidate in the fight against various diseases. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to make a significant impact on modern medicine.